Cas no 78443-72-8 (4,6-Dichlorosalicylaldehyde)

• Product Name: 4,6-Dichlorosalicylaldehyde
• CAS No: 78443-72-8
• MF: C₇H₄Cl₂O₂
• MW: 191.01146030426
• MDL: MFCD00016590
• CID: 90737
• PubChem ID: 528390
• Update Time: 2025-04-18

4,6-Dichlorosalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-hydroxybenzaldehyde
• 4,6-Dichlorosalicylaldehyde
• 2,4,5-TRIFLUORO-1,3-PHENYLENEDIAMINE
• 2-hydroxy-4,6-dichlorobenzaldehyde
• 4,6-dichloro-2-hydroxybenzaldehyde
• 4,6-dichlorosalicyladehyde
• Benzaldehyde,4,6-dichloro-2-hydroxy
• J-507154
• SY062562
• SCHEMBL1067996
• CS-W015856
• PDJXC2-44
• A839423
• AKOS006344438
• MFCD00016590
• 2,4-dichoro-6-hydroxybenzaldehyde
• DTXSID60336014
• 78443-72-8
• FT-0641678
• Z1201617273
• Benzaldehyde, 4,6-dichloro-2-hydroxy
• AMY28210
• 2,4-Dichloro-6-hydroxybenzaldehyde, AldrichCPR
• NS00133625
• 2,4-Dichloro-6-hydroxy-benzaldehyde
• EN300-177032
• DB-019902

• MDL： MFCD00016590
• Inchi： 1S/C7H4Cl2O2/c8-4-1-6(9)5(3-10)7(11)2-4/h1-3,11H
• InChI Key： XFYKHXQQNRESHU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C=O)O)Cl

Computed Properties

• Exact Mass: 189.95900
• Monoisotopic Mass: 189.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.547±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 53 ºC
• Boiling Point: 255.2±35.0 ºC (760 Torr),
• Flash Point: 108.2±25.9 ºC,
• Refractive Index: 1.643
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.51150
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

4,6-Dichlorosalicylaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, AIR SENSITIVE
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38